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For researchers and scientists at the forefront of renewable energy, the composition of
perovskite solar cells (PSCs) is a critical factor in pushing the boundaries of efficiency and
stability. Among the various additives used to enhance PSC performance, methylamine
hydrobromide (MABr) and methylamine hydrochloride (MACI) have emerged as key players.
This guide provides an objective comparison of their performance, supported by experimental
data, to aid in the selection of the optimal precursor for specific research and development
needs.

At a Glance: MABr vs. MACI in PSC Performance

The choice between methylamine hydrobromide and methylamine hydrochloride as an
additive in perovskite solar cells significantly impacts the photovoltaic performance and stability
of the resulting devices. While both can contribute to improved film quality, they influence the
perovskite crystallization process and final device characteristics in distinct ways.

Methylamine hydrochloride (MACI) has been extensively reported to enhance the crystallinity of
perovskite films, leading to larger grain sizes and a reduction in defect densities.[1] This
improvement in film morphology is a key factor in achieving high power conversion efficiencies
(PCEs), with several studies reporting PCEs exceeding 23%.[2][3] MACI is often used to
promote the formation of a stable perovskite phase and can lead to devices with excellent
open-circuit voltage (Voc) and fill factor (FF).[2]
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On the other hand, methylamine hydrobromide (MABY) is frequently employed in mixed-
halide perovskite formulations to tune the material's bandgap. The incorporation of bromide can
widen the bandgap, which can be advantageous in certain device architectures, such as
tandem solar cells. While perhaps not leading to the same top-tier efficiencies as MACI in
single-junction cells, MABr plays a crucial role in enhancing the stability of perovskite films.
Bromide-containing perovskites have demonstrated improved resistance to moisture and
thermal stress compared to their pure iodide counterparts.[4][5]

Quantitative Performance Comparison

The following table summarizes the key performance metrics of perovskite solar cells
fabricated with MABr and MACI as additives, based on data from various studies. It is important
to note that direct head-to-head comparisons in a single standardized cell architecture are
limited in the available literature, and thus these values are drawn from different optimized

systems.

Methylamine Methylamine

Performance Metric . .
Hydrobromide (MABY) Hydrochloride (MACI)

Power Conversion Efficiency Up to 16.57% (in FAPDI3-
Up to 23.61%

(PCE) FAPDBr3 system)
o ~1.017 V (in FAPbI3-MAPbBr3
Open-Circuit Voltage (Voc) Uptol1.11V
system)
Short-Circuit Current Density ~22.196 mA/cm2 (in FAPbI3-
Up to 23.93 mA/cm2

(JIsc) MAPDbBr3 system)

_ ~72.18% (in FAPbI3-MAPbBr3
Fill Factor (FF) Up to 82.66%

system)

- Enhances thermal and ) N
Reported Stability - abilit Can improve photostability.
moisture stability.

Experimental Insights and Methodologies

The fabrication of high-performance PSCs is highly sensitive to the experimental protocol.
Below are detailed methodologies for incorporating MABr and MACI into perovskite solar cells,
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as adapted from published research.

Experimental Protocol for MACI-based Perovskite Solar
Cells

This protocol describes the fabrication of a high-efficiency perovskite solar cell using a MACI

additive.

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are
sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and
isopropanol.

Electron Transport Layer (ETL) Deposition: A compact layer of TiO2 is deposited on the FTO
substrate by spin-coating a precursor solution, followed by annealing. A mesoporous TiO2
layer is then spin-coated on top of the compact layer and sintered.

Perovskite Precursor Solution Preparation: A stock solution is prepared by dissolving
formamidinium iodide (FAI), lead iodide (Pbl2), and MABr in a mixed solvent of
dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). To this, a specific molar
percentage of MACI is added.[2]

Perovskite Film Deposition: The perovskite precursor solution containing MACI is spin-
coated onto the mesoporous TiO2 layer. An anti-solvent is often dripped onto the spinning
substrate to induce rapid crystallization. The film is then annealed at a specific temperature
to form the final perovskite layer.[6]

Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as
Spiro-OMeTAD, is spin-coated on top of the perovskite layer.

Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal
evaporation to complete the device.

Experimental Protocol for MABr-based Perovskite Solar
Cells

This protocol outlines the synthesis of a mixed-halide perovskite using MABT.
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o Substrate and ETL Preparation: The substrate and electron transport layers are prepared
similarly to the MACI-based protocol.

» Perovskite Precursor Solution Preparation: A precursor solution is prepared by dissolving
FAI, Pbl2, and varying molar ratios of MABr and lead bromide (PbBr2) in a DMF/DMSO
solvent mixture.[7]

o Perovskite Film Deposition: The mixed-halide perovskite solution is spin-coated onto the
substrate. The spinning parameters and anti-solvent treatment are optimized to achieve a
uniform and crystalline film. The substrate is then annealed.

e HTL and Electrode Deposition: The hole transport layer and metal electrode are deposited in
the same manner as the MACI-based device.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for the fabrication of
perovskite solar cells, highlighting the key stages where MABr or MACI are introduced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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